![molecular formula C10H16ClNO4 B2622519 Dimethyl 3-azabicyclo[3.2.0]heptane-1,5-dicarboxylate hydrochloride CAS No. 2174007-87-3](/img/structure/B2622519.png)
Dimethyl 3-azabicyclo[3.2.0]heptane-1,5-dicarboxylate hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Dimethyl 3-azabicyclo[3.2.0]heptane-1,5-dicarboxylate hydrochloride, also known as DM-HCl, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in drug development. DM-HCl is a bicyclic compound that contains a nitrogen atom and two carboxylate groups.
Scientific Research Applications
- Researchers have explored incorporating the core structure of this compound into existing drugs. For instance, it was successfully integrated into the antihistamine drug Rupatidine , replacing the pyridine ring. This modification led to improved physicochemical properties .
- Bicyclo[3.1.1]heptanes, including 3-azabicyclo[3.1.1]heptanes, have been proposed as bioisosteres of meta-substituted benzenes. These compounds mimic specific fragments in biologically active molecules, offering potential applications in drug design and optimization .
- Researchers have been interested in adding a nitrogen atom to bicyclo[3.1.1]heptanes, effectively creating saturated analogues of pyridine. Dimethyl 3-azabicyclo[3.2.0]heptane-1,5-dicarboxylate hydrochloride represents one such system with intriguing properties .
- A general approach to synthesizing 3-azabicyclo[3.1.1]heptanes involves reducing spirocyclic oxetanyl nitriles. Researchers have studied the mechanism, scalability, and scope of this transformation .
Antihistamine Drug Development
Bioisosteric Analogues
Saturated Analogues of Pyridine
Synthetic Methodology
Chemical Properties and Characterization
properties
IUPAC Name |
dimethyl 3-azabicyclo[3.2.0]heptane-1,5-dicarboxylate;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15NO4.ClH/c1-14-7(12)9-3-4-10(9,6-11-5-9)8(13)15-2;/h11H,3-6H2,1-2H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MRLLEISVGSBZGP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C12CCC1(CNC2)C(=O)OC.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16ClNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.69 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,5-Dimethyl 3-azabicyclo[3.2.0]heptane-1,5-dicarboxylate hydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.